Cas no 587851-87-4 (6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid)

• Product Name: 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid
• CAS No: 587851-87-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD03421956
• CID: 3046739
• PubChem ID: 4023823
• Update Time: 2025-11-04

6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid
• NCGC00309196-01
• 6,8-dimethyl-2-(pyridin-3-yl)quinoline-4-carboxylicacid
• 587851-87-4
• VS-05556
• AB01305449-01
• Oprea1_577666
• ALBB-000753
• STK434440
• BBL016773
• 6,8-dimethyl-2-(pyridin-3-yl)quinoline-4-carboxylic acid
• MFCD03421956
• AKOS003296002
• H21113

• MDL： MFCD03421956
• Inchi： 1S/C17H14N2O2/c1-10-6-11(2)16-13(7-10)14(17(20)21)8-15(19-16)12-4-3-5-18-9-12/h3-9H,1-2H3,(H,20,21)
• InChI Key： KIJPOQKRYWRVMI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=NC=CC=2)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid

Comprehensive Overview of 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid (CAS No. 587851-87-4)

6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid (CAS No. 587851-87-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, combining a pyridine ring and a quinoline core, which contributes to its versatile applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to interact with biological targets.

The compound's CAS number 587851-87-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its molecular formula and structural features make it a subject of study in medicinal chemistry, where it is explored for its bioactivity and binding affinity to specific enzymes or receptors. Recent trends highlight its relevance in small-molecule therapeutics, aligning with the growing demand for targeted drug delivery systems.

In the context of AI-driven drug discovery, 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid is often analyzed for its QSAR properties (Quantitative Structure-Activity Relationship). Computational models leverage its chemical descriptors to predict interactions, a topic frequently searched by chemists and data scientists. Additionally, its solubility and stability under physiological conditions are critical parameters for formulation development.

The compound's synthetic routes are another area of interest, with researchers optimizing green chemistry protocols to reduce environmental impact. This aligns with the broader industry shift toward sustainable synthesis, a hot topic in academic publications and patent filings. Its scalability and purity are also frequently discussed in process chemistry forums.

Beyond pharmaceuticals, 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid has potential applications in organic electronics. Its conjugated system and electron-rich moieties make it a candidate for light-emitting diodes (LEDs) and photovoltaic materials. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

For those searching "quinoline-based inhibitors" or "pyridine-quinoline hybrids," this compound exemplifies how structural modifications can enhance pharmacokinetic profiles. Its metabolic stability and oral bioavailability are frequently studied, addressing common queries in preclinical research. Furthermore, its crystal structure and polymorphism are subjects of X-ray diffraction studies.

In summary, 6,8-Dimethyl-2-pyridin-3-ylquinoline-4-carboxylic acid (CAS No. 587851-87-4) represents a multifaceted compound with broad scientific appeal. Its integration into high-throughput screening libraries and material science innovations ensures its continued relevance in cutting-edge research. As industries prioritize molecular diversity and functional materials, this compound stands out as a valuable chemical entity.